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Compound of Interest

Compound Name: 4-Chloro-2-methylphenol

Cat. No.: B052076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 4-Chloro-
2-methylphenol in various organic solvents. This document is intended for researchers,

scientists, and professionals in drug development who require detailed information on the

physicochemical properties of this compound.

Introduction to 4-Chloro-2-methylphenol
4-Chloro-2-methylphenol, also known as p-chloro-o-cresol, is a halogenated phenolic

compound.[1][2] It exists as a white to off-white crystalline solid with a characteristic phenolic

odor.[1] This compound serves as a crucial intermediate in the synthesis of various chemicals,

including herbicides like MCPA and MCPB, and is also utilized as a disinfectant and

preservative.[2] Understanding its solubility in different organic solvents is critical for its

application in synthesis, formulation, and various industrial processes.

Solubility Data
The solubility of a compound is a fundamental physical property that dictates its behavior in

various chemical and biological systems. While extensive quantitative data for the solubility of

4-Chloro-2-methylphenol in a wide range of organic solvents at various temperatures is not

readily available in publicly accessible literature, this guide summarizes the existing qualitative

and semi-quantitative information.
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It is generally reported that 4-Chloro-2-methylphenol has limited solubility in water and is

more soluble in common organic solvents.[1]

Table 1: Solubility of 4-Chloro-2-methylphenol in Various Solvents

Solvent Formula Type Solubility
Temperatur
e (°C)

Notes

Water H₂O Polar Protic
<0.1 g/100

mL[1][2]
15 Insoluble

Water H₂O Polar Protic 7.6 g/L 25
Slightly

soluble

Ethanol C₂H₅OH Polar Protic Soluble[1] Not Specified
Readily

soluble

Acetone C₃H₆O Polar Aprotic Soluble[1] Not Specified
Readily

soluble

Diethyl Ether (C₂H₅)₂O Polar Aprotic Soluble[1] Not Specified

Petroleum

Ether
- Nonpolar

Moderately

Soluble
Not Specified

Aromatic

Solvents
- Nonpolar

Readily

Soluble
Not Specified

e.g., Toluene,

Benzene

Caustic Soda

Solution
NaOH (aq)

Aqueous

Base

Readily

Soluble
Not Specified

Reacts to

form a

soluble salt

Paraffinic

Solvents
- Nonpolar

Moderately

Soluble
Not Specified

e.g., Hexane,

Heptane

Note: The terms "Readily Soluble," "Soluble," and "Moderately Soluble" are based on

qualitative descriptions found in the literature and are not based on standardized quantitative

measurements.
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The following section outlines a detailed methodology for the experimental determination of the

solubility of 4-Chloro-2-methylphenol in an organic solvent. The protocol is based on the

widely used isothermal shake-flask method followed by quantitative analysis using High-

Performance Liquid Chromatography (HPLC).

Materials and Equipment
Solute: 4-Chloro-2-methylphenol (purity > 99%)

Solvent: Selected organic solvent (HPLC grade)

Apparatus:

Analytical balance (± 0.0001 g)

Thermostatic shaker bath

Vials with screw caps and PTFE septa

Syringes and syringe filters (0.45 µm, PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector

C18 HPLC column (e.g., 4.6 mm x 250 mm, 5 µm)

Experimental Procedure
Preparation of Saturated Solutions:

Add an excess amount of 4-Chloro-2-methylphenol to a series of vials containing a

known volume of the selected organic solvent. The presence of undissolved solid is

essential to ensure saturation.

Securely cap the vials and place them in a thermostatic shaker bath set to the desired

temperature.
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Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure equilibrium is reached.

Sample Collection and Preparation:

After equilibration, stop the agitation and allow the vials to stand undisturbed in the

thermostatic bath for at least 4 hours to allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

syringe to the experimental temperature to avoid precipitation.

Immediately filter the withdrawn sample through a 0.45 µm syringe filter into a pre-

weighed volumetric flask.

Dilute the filtered sample with the mobile phase of the HPLC to a concentration within the

calibrated range of the instrument.

Quantitative Analysis by HPLC:

Prepare a series of standard solutions of 4-Chloro-2-methylphenol of known

concentrations in the mobile phase.

Develop a suitable HPLC method for the quantification of 4-Chloro-2-methylphenol. A
typical method would involve a C18 column and a mobile phase of acetonitrile and water

at a specific ratio, with UV detection at a wavelength where the analyte has maximum

absorbance (e.g., ~280 nm).

Inject the standard solutions to generate a calibration curve.

Inject the diluted samples and determine their concentrations from the calibration curve.

Calculation of Solubility:

Calculate the concentration of 4-Chloro-2-methylphenol in the original saturated solution,

taking into account the dilution factor.

Express the solubility in desired units, such as g/100 mL or mol/L.
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Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental determination of the

solubility of 4-Chloro-2-methylphenol.
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Caption: Experimental workflow for determining the solubility of 4-Chloro-2-methylphenol.
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Conclusion
This technical guide has summarized the available information on the solubility of 4-Chloro-2-
methylphenol in organic solvents and provided a detailed experimental protocol for its

determination. While precise quantitative data remains sparse in the public domain, the

provided qualitative information and the detailed methodology offer a solid foundation for

researchers and professionals working with this compound. The experimental workflow

diagram provides a clear visual representation of the steps involved in accurately measuring its

solubility. Further research to quantify the solubility in a broader range of solvents and at

various temperatures would be a valuable contribution to the chemical and pharmaceutical

sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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